Cas no 38447-33-5 (2,2'-(Thiophene-2,3-diyl)diacetonitrile)

2,2'-(Thiophene-2,3-diyl)diacetonitrile is a heterocyclic organic compound featuring a thiophene core substituted with two acetonitrile groups at the 2- and 3-positions. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing conjugated systems and heterocyclic frameworks. Its electron-withdrawing nitrile groups enhance reactivity in cyclization and cross-coupling reactions, facilitating the preparation of advanced materials such as organic semiconductors and pharmaceuticals. The compound's stability and well-defined reactivity profile allow for precise functionalization, making it useful in research and industrial applications. Its compatibility with various synthetic methodologies underscores its versatility in developing complex molecular architectures.

2,2'-(Thiophene-2,3-diyl)diacetonitrile structure

38447-33-5 structure

Product Name:2,2'-(Thiophene-2,3-diyl)diacetonitrile

CAS No:38447-33-5

MF:C₈H₆N₂S

MW:162.211639881134

CID:1093664

PubChem ID:20360133

Update Time:2025-06-07

2,2'-(Thiophene-2,3-diyl)diacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2,2'-(Thiophene-2,3-diyl)diacetonitrile
- 2-[2-(cyanomethyl)thiophen-3-yl]acetonitrile
- SCHEMBL3676147
- DB-111716
- 38447-33-5
- Inchi： 1S/C8H6N2S/c9-4-1-7-3-6-11-8(7)2-5-10/h3,6H,1-2H2
- InChI Key： NHLQEUCLYUSNSB-UHFFFAOYSA-N
- SMILES： S1C=CC(CC#N)=C1CC#N

Computed Properties

Exact Mass: 162.02516937g/mol
Monoisotopic Mass: 162.02516937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 75.8Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM199347-1g	2,2'-(thiophene-2,3-diyl)diacetonitrile	38447-33-5	95%	1g	$916	2023-01-19
Chemenu	CM199347-1g	2,2'-(thiophene-2,3-diyl)diacetonitrile	38447-33-5	95%	1g	$916	2021-08-05